Cas no 1854299-42-5 (5-[3-(Hydroxymethyl)thiomorpholin-4-yl]thiophene-2-carbaldehyde)

• Product Name: 5-[3-(Hydroxymethyl)thiomorpholin-4-yl]thiophene-2-carbaldehyde
• CAS No: 1854299-42-5
• MF: C₁₀H₁₃NO₂S₂
• MW: 243.345720052719
• CID: 5696309
• PubChem ID: 130892985
• Update Time: 2023-10-14

5-[3-(Hydroxymethyl)thiomorpholin-4-yl]thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[3-(Hydroxymethyl)thiomorpholin-4-yl]thiophene-2-carbaldehyde
• EN300-725884
• 1854299-42-5
• 2-Thiophenecarboxaldehyde, 5-[3-(hydroxymethyl)-4-thiomorpholinyl]-

• Inchi： 1S/C10H13NO2S2/c12-5-8-7-14-4-3-11(8)10-2-1-9(6-13)15-10/h1-2,6,8,12H,3-5,7H2
• InChI Key： XOEQDWOACYEDJS-UHFFFAOYSA-N
• SMILES： S1CCN(C2=CC=C(C=O)S2)C(CO)C1

Computed Properties

• Exact Mass: 243.03877100g/mol
• Monoisotopic Mass: 243.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 478.1±45.0 °C(Predicted)
• pka: 14.83±0.10(Predicted)